Cas no 930937-18-1 (2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide)

• Product Name: 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide
• CAS No: 930937-18-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 3155373
• PubChem ID: 16511682
• Update Time: 2025-10-23

2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide
• Z16862571
• CS-0248355
• 930937-18-1
• EN300-39663
• AKOS000179047
• FMB93718

• Inchi： 1S/C12H14N2O3/c1-14(2)12(15)8-17-10-5-4-9(7-13)6-11(10)16-3/h4-6H,8H2,1-3H3
• InChI Key： MFIFZQUEECGLCH-UHFFFAOYSA-N
• SMILES： O(CC(N(C)C)=O)C1C=CC(C#N)=CC=1OC

Computed Properties

• Exact Mass: 234.10044231Da
• Monoisotopic Mass: 234.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 400.5±40.0 °C at 760 mmHg
• Flash Point: 196.0±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide

2-(4-Cyano-2-Methoxyphenoxy)-N,N-Dimethylacetamide: A Comprehensive Overview

The compound with CAS No. 930937-18-1, commonly referred to as 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a phenoxy group with a dimethylacetamide moiety, making it a versatile molecule with potential applications in drug delivery systems, agricultural chemicals, and advanced materials.

Recent studies have highlighted the importance of phenoxy groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of a cyano group at the para position of the phenyl ring further enhances the compound's ability to participate in hydrogen bonding, which is critical for its interactions within biological systems. Additionally, the dimethylacetamide moiety contributes to the molecule's lipophilicity, making it an ideal candidate for drug delivery applications where both solubility and permeability are essential.

One of the most promising areas of research involving 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide is its role in the development of nanoparticle-based drug delivery systems. Scientists have found that this compound can serve as a stabilizing agent, preventing aggregation and ensuring uniform distribution of therapeutic agents within the nanoparticles. This property has been validated through extensive in vitro studies, which demonstrate improved drug encapsulation efficiency and controlled release profiles.

In the realm of agricultural chemistry, this compound has shown potential as a herbicide carrier. Its ability to enhance the solubility and bioavailability of active ingredients in herbicides makes it a valuable additive in formulations designed to combat resistant weeds. Field trials conducted in various climatic zones have confirmed its effectiveness without adverse environmental impacts, aligning with global trends toward sustainable agriculture.

From a synthetic perspective, the preparation of 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide involves a multi-step process that incorporates principles of green chemistry. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while minimizing waste generation. This approach not only enhances the scalability of production but also aligns with current industry demands for environmentally friendly manufacturing practices.

Furthermore, computational studies utilizing molecular docking techniques have provided insights into the compound's interaction with key biological targets. These studies suggest that 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide may serve as a lead compound for developing novel inhibitors against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecule's ability to penetrate the blood-brain barrier, as indicated by predictive models, further underscores its potential in neurotherapeutic applications.

In conclusion, 2-(4-cyano-2-methoxyphenoxy)-N,N-dimethylacetamide (CAS No. 930937-18-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial innovation.